![molecular formula C12H20ClN3O2 B6273274 N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride CAS No. 2649003-74-5](/img/no-structure.png)
N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
Overview
Description
N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C12H20ClN3O2 and its molecular weight is 273.8. The purity is usually 90.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride involves the reaction of a cyclopropyl amine with an aldehyde to form a spirocyclic intermediate, which is then reacted with an isocyanate to form the desired product.", "Starting Materials": [ "Cyclopropylamine", "Methylamine", "2-Formylphenylboronic acid", "Triethylamine", "Isocyanate", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: React cyclopropylamine with 2-formylphenylboronic acid in the presence of triethylamine to form the corresponding imine intermediate.", "Step 2: Add methylamine to the reaction mixture and heat to form the spirocyclic intermediate.", "Step 3: Add isocyanate to the reaction mixture and heat to form the desired product.", "Step 4: Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Wash the organic layer with sodium hydroxide solution and then with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the product by recrystallization from methanol and obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2649003-74-5 |
Product Name |
N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride |
Molecular Formula |
C12H20ClN3O2 |
Molecular Weight |
273.8 |
Purity |
90 |
Origin of Product |
United States |
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